Planinin
Planinin
Fargesin is a lignan.
Planinin has been reported in Piper mullesua and Magnolia coco with data available.
from Zanthoxylum planispinum; structure given in first source
Planinin has been reported in Piper mullesua and Magnolia coco with data available.
from Zanthoxylum planispinum; structure given in first source
Brand Name:
Vulcanchem
CAS No.:
68296-27-5
VCID:
VC20829889
InChI:
InChI=1S/C21H22O6/c1-22-16-5-3-12(7-18(16)23-2)20-14-9-25-21(15(14)10-24-20)13-4-6-17-19(8-13)27-11-26-17/h3-8,14-15,20-21H,9-11H2,1-2H3/t14-,15-,20-,21+/m1/s1
SMILES:
Array
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
Planinin
CAS No.: 68296-27-5
Cat. No.: VC20829889
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fargesin is a lignan. Planinin has been reported in Piper mullesua and Magnolia coco with data available. from Zanthoxylum planispinum; structure given in first source |
|---|---|
| CAS No. | 68296-27-5 |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | 5-[(3R,3aS,6S,6aS)-6-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-1,3-benzodioxole |
| Standard InChI | InChI=1S/C21H22O6/c1-22-16-5-3-12(7-18(16)23-2)20-14-9-25-21(15(14)10-24-20)13-4-6-17-19(8-13)27-11-26-17/h3-8,14-15,20-21H,9-11H2,1-2H3/t14-,15-,20-,21+/m1/s1 |
| Standard InChI Key | AWOGQCSIVCQXBT-LYDRAKHJSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@@H]2[C@@H]3CO[C@H]([C@@H]3CO2)C4=CC5=C(C=C4)OCO5)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC |
| Appearance | Powder |
| Melting Point | 135 - 136 °C |
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